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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in effectively
removing water content from 1,1,2-Trichlorotrifluoroethane (Freon 113) solvent.

Troubleshooting Guides

Q: My experiment is failing due to moisture contamination, and | suspect the 1,1,2-
Trichlorotrifluoroethane is the source. How can | confirm this?

A: The most accurate method to determine the water content in your solvent is through Karl
Fischer titration.[1] This technique can precisely quantify trace amounts of water. If you do not
have access to a Karl Fischer titrator, you can try a simpler, albeit less quantitative, test. Add a
small amount of a water-sensitive indicator, such as cobalt(ll) chloride, to a sample of the
solvent. A color change (from blue to pink) will indicate the presence of water. However, for
most applications in research and drug development, the quantitative data from a Karl Fischer
titration is recommended.

Q: I've added molecular sieves to my 1,1,2-Trichlorotrifluoroethane, but the solvent is still not
dry. What could be the problem?

A: Several factors could be contributing to this issue:

¢ Inactive Molecular Sieves: Molecular sieves must be activated before use to remove any
pre-adsorbed water.[2][3] If you used them directly from a new bottle, they are likely not fully
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 Incorrect Molecular Sieve Type: For drying 1,1,2-Trichlorotrifluoroethane, 3A or 4A
molecular sieves are generally suitable.[4][5] 3A sieves are often preferred as their pore size
is ideal for adsorbing water while excluding most solvent molecules.[5][6][7]

« Insufficient Quantity of Sieves: The amount of molecular sieves used should be adequate to
adsorb the total amount of water present in the solvent. A common starting point is 5-10%
(w/v) of sieves to solvent.

e Inadequate Contact Time: The drying process is not instantaneous. It can take several hours
to days to achieve a very low water content, depending on the initial water concentration and
the desired level of dryness.[8]

« Contamination from the Atmosphere: If the solvent container is not properly sealed, moisture
from the air can re-contaminate the solvent. Ensure you are using a container with a tight-
fitting cap, preferably with a PTFE liner.

Q: I'm concerned about the chemical compatibility of desiccants with 1,1,2-
Trichlorotrifluoroethane. Are there any | should avoid?

A: 1,1,2-Trichlorotrifluoroethane is a relatively inert solvent. However, it is incompatible with
alkali metals, chemically active metals like magnesium, zinc, and aluminum, and strong acids.
[9][10] Therefore, you should avoid using desiccants such as sodium metal, potassium, or
calcium hydride, as these can react violently.[11][12] Molecular sieves are a safe and effective
option as they are chemically inert and work by physically trapping water molecules.[13][14]

Frequently Asked Questions (FAQs)
Q: What is the solubility of water in 1,1,2-Trichlorotrifluoroethane?

A: The solubility of water in 1,1,2-Trichlorotrifluoroethane is approximately 0.011% (110 ppm)
at 25°C.[15]

Q: What is the most effective method for drying 1,1,2-Trichlorotrifluoroethane to very low

water levels?
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A: For achieving ultra-dry solvent (sub-10 ppm water content), the use of activated 3A
molecular sieves is highly recommended.[1][8] This method is efficient, safe, and does not
require specialized equipment like a distillation setup.

Q: Can | regenerate and reuse my molecular sieves?

A: Yes, molecular sieves can be regenerated and reused multiple times, making them a cost-
effective option.[1][4] Regeneration involves heating the sieves to drive off the adsorbed water.

Q: How do | properly activate or regenerate molecular sieves?

A: To activate or regenerate molecular sieves, heat them in a laboratory oven at a temperature
between 200-300°C for at least 3-4 hours.[1][2][4] For best results, perform the heating under a
vacuum or with a flow of dry, inert gas. After heating, allow the sieves to cool down in a
desiccator to prevent re-adsorption of atmospheric moisture before use.[2]

Q: Is distillation a viable option for removing water from 1,1,2-Trichlorotrifluoroethane?

A: While distillation can be used, it is generally more complex and less efficient for removing
trace amounts of water from this solvent compared to using molecular sieves. 1,1,2-
Trichlorotrifluoroethane does not form a low-boiling azeotrope with water that would facilitate
its removal by simple distillation. Azeotropic distillation with an entrainer is a possibility but is a
more involved process.[16][17]

Data Presentation
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Drying Method

Desiccant/Tec
hnique

Typical Final
Water Content

(ppm)

Time Required

Safety
Consideration
s

Activated 3A

Generally safe

Adsorption _ <10 24-72 hours _

Molecular Sieves and inert.
) Activated 4A Generally safe

Adsorption ) <20 24-72 hours )
Molecular Sieves and inert.
Anhydrous

Adsorption Calcium Sulfate 50 - 100 12-24 hours Generally safe.
(Drierite™)

) Requires careful
o Simple

Distillation o > 100 Several hours control of

Distillation
temperature.

Experimental Protocols
Protocol 1: Drying 1,1,2-Trichlorotrifluoroethane with
Molecular Sieves

Objective: To reduce the water content of 1,1,2-Trichlorotrifluoroethane to below 10 ppm

using activated 3A molecular sieves.

Materials:

e 1,1,2-Trichlorotrifluoroethane (to be dried)

o 3A Molecular Sieves (beads or pellets)

« Laboratory oven or vacuum oven

o Desiccator

o Clean, dry glass bottle with a PTFE-lined cap

Procedure:
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¢ Activation of Molecular Sieves:

o Place the required amount of 3A molecular sieves in a clean, dry beaker or evaporating
dish.

o Heat the sieves in a laboratory oven at 250°C for at least 4 hours. For higher efficiency,
use a vacuum oven.

o After heating, transfer the hot sieves to a desiccator and allow them to cool to room
temperature under a dry atmosphere.

e Drying the Solvent:

o Add the activated and cooled molecular sieves to a clean, dry glass bottle. A general
guideline is to use 50-100 grams of sieves per liter of solvent.

o Carefully pour the 1,1,2-Trichlorotrifluoroethane into the bottle containing the molecular
sieves.

o Tightly seal the bottle with the PTFE-lined cap.

o Allow the solvent to stand over the molecular sieves for at least 24 hours. For optimal
drying, a contact time of 48-72 hours is recommended.[8]

o The dried solvent can be carefully decanted or drawn off with a syringe for use. Avoid
disturbing the molecular sieve sediment.

Mandatory Visualization
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Workflow for Drying 1,1,2-Trichlorotrifluoroethane
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Caption: Experimental workflow for drying 1,1,2-Trichlorotrifluoroethane.
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Troubleshooting Ineffective Solvent Drying

Problem: Solvent is Still Wet

Were the molecular sieves activated?

R

Is the correct type of sieve being used (3A)? [ ]

<

Is there a sufficient quantity of sieves?

< -

Has there been enough contact time? [ )

-

Is the container properly sealed?
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—

S
—/

Click to download full resolution via product page

Caption: Logical troubleshooting for ineffective solvent drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

